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Compound of Interest

Compound Name: Glyconiazide

Cat. No.: B1241510 Get Quote

A Note on Nomenclature: The query specified "glyconiazide." However, extensive database

searches yielded no compound with this name. It is highly probable that the intended subject

was Gliclazide, a widely researched oral hypoglycemic agent. This guide will, therefore, focus

on the structural characterization of Gliclazide.

Introduction to Gliclazide
Gliclazide is a second-generation sulfonylurea drug used in the management of non-insulin-

dependent diabetes mellitus (NIDDM).[1] Its therapeutic effect stems from stimulating insulin

release from pancreatic β-cells.[1] A thorough understanding of its three-dimensional structure

is paramount for drug design, formulation development, and understanding its mechanism of

action. This document provides a detailed overview of the techniques employed in the

structural elucidation of Gliclazide.

Physicochemical Properties
A summary of the key physicochemical properties of Gliclazide is presented in Table 1.
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Property Value Reference

Molecular Formula C15H21N3O3S [2]

Molecular Weight 323.41 g/mol [2]

Melting Point 163–172 °C [2]

pKa
2.9 (aliphatic amine), 5.8

(sulfonamide)
[2]

LogP 2.6 [1]

Water Solubility Very slightly soluble [2]

Appearance
White or almost white

crystalline powder
[2]

Spectroscopic and Crystallographic
Characterization
The definitive structure of Gliclazide has been elucidated using a combination of spectroscopic

and crystallographic techniques.

X-Ray Crystallography
Single-crystal X-ray diffraction has provided the most detailed insight into the solid-state

conformation of Gliclazide.

Table 2: Crystallographic Data for Gliclazide
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Parameter Value Reference

Crystal System Monoclinic [3]

Space Group P2(1)/n [3]

a 10.828(2) Å [3]

b 14.342(19) Å [3]

c 11.005(6) Å [3]

β 106.97(2)° [3]

Volume 1635(12) Å³ [3]

Z 4 [3]

The crystal structure reveals an open, extended conformation of the Gliclazide molecule

around the sulfonylurea nucleus.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the molecular structure of Gliclazide in

solution. Studies in different solvents like CDCl₃ and DMSO-d₆ have shown that in solution, the

structure is still the EZ isomer, but with slow nitrogen inversion around the pyrrolidine nitrogen

in CDCl₃.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy helps in identifying the functional groups present in the Gliclazide

molecule. The interactions between Gliclazide and various excipients, such as PVP K90, have

been investigated using FT-IR, revealing the formation of intermolecular hydrogen bonds.[5]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

Gliclazide, further confirming its chemical structure.

Experimental Protocols
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Single-Crystal X-Ray Diffraction
Crystal Growth: Single crystals of Gliclazide suitable for X-ray diffraction are typically grown

by slow evaporation from a suitable solvent.

Data Collection: A selected crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded on a detector.

Structure Solution and Refinement: The collected data is processed to determine the unit cell

dimensions and space group. The structure is then solved using direct methods and refined

to obtain the final atomic coordinates and molecular geometry.[3]

NMR Spectroscopy
Sample Preparation: A few milligrams of Gliclazide are dissolved in a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition: The sample is placed in the NMR spectrometer, and ¹H and ¹³C NMR

spectra are acquired.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals are

analyzed to assign the protons and carbons in the molecule.

FT-IR Spectroscopy
Sample Preparation: The Gliclazide sample is mixed with potassium bromide (KBr) and

pressed into a pellet. Alternatively, the spectrum can be recorded using an Attenuated Total

Reflectance (ATR) accessory.

Data Acquisition: The sample is placed in the FT-IR spectrometer, and the infrared spectrum

is recorded over a specific range (e.g., 4000-400 cm⁻¹).

Spectral Analysis: The characteristic absorption bands corresponding to the various

functional groups (e.g., N-H, C=O, S=O) are identified.

Diagrams

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8207672/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Structural Analysis Techniques

Data Interpretation & Structure Elucidation

Gliclazide Synthesis/
Purification

Single Crystal GrowthSolution Preparation
(for NMR, MS)

Solid State Preparation
(for FT-IR, DSC, XRD)

X-Ray Diffraction
(Single Crystal & Powder)

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FT-IR Spectroscopy Thermal Analysis

(DSC, TGA)

Crystallographic Parameters
(Unit Cell, Space Group)

Spectroscopic Data
(Chemical Shifts, m/z, Vibrational Frequencies)

Thermal Properties
(Melting Point, Decomposition)

Final 3D Structure
& Conformation

Click to download full resolution via product page

Caption: Workflow for the structural characterization of Gliclazide.
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Caption: Logical relationship of Gliclazide's structural components.

Conclusion
The structural characterization of Gliclazide is well-established through a combination of

powerful analytical techniques. X-ray crystallography has provided a definitive solid-state

structure, while NMR, FT-IR, and mass spectrometry have confirmed the molecular structure

and provided insights into its behavior in solution and interactions with other molecules. This

comprehensive structural understanding is essential for the continued development and

effective use of Gliclazide in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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